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Compound of Interest

Compound Name: Morwet EFW

Cat. No.: B1166135 Get Quote

An In-Depth Technical Guide to CAS Number 105864-15-1 (Morwet EFW)

For Researchers, Scientists, and Formulation Professionals

Executive Summary
CAS number 105864-15-1 is assigned to a chemical blend known commercially as Morwet
EFW. This substance is a sodium alkyl naphthalene sulfonate blend, a type of anionic

surfactant.[1][2][3][4] Its primary function is to act as a high-performance wetting agent and

dispersant.[2][5][6][7][8][9][10] While some chemical suppliers generically list it for "chemical

research" or as a "pharmaceutical intermediate," its documented applications are

overwhelmingly in formulation science, particularly within the agricultural sector for pesticide

and herbicide formulations.[6][7][10][11] This guide provides a comprehensive overview of its

physicochemical properties, mechanism of action as a surfactant, and its principal applications,

tailored for professionals in chemical and formulation science.

Physicochemical Properties
Morwet EFW is characterized by its excellent wetting capabilities, which are quantified by

standard industry tests. The following table summarizes the available quantitative data for

Morwet EFW powder.
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Property Value
Method /
Conditions

Reference

Appearance Powder at 25°C [3]

Active Content ≥ 95.0% [3]

Moisture ≤ 2.0% [3]

pH 7.5 - 10.0 5% in water [3]

Salt Content ≤ 2.5% [3]

Surface Tension 32 mN/m

Du Noüy ring method,

25°C, 0.1%

concentration

[3]

Wetting Power 17 seconds
Draves test, 25°C,

0.1% concentration
[3]

Foam Height (DI

Water)

Initial: 120 mm; After 5

min: 60 mm

Ross-Miles, 25°C,

0.05% in de-ionised

water

[3]

Foam Height (Hard

Water)

Initial: 30 mm; After 5

min: 10 mm

Ross-Miles, 25°C,

0.05% in Standard

Water D

[3]

Mechanism of Action: Surfactant Chemistry
The functionality of sodium alkyl naphthalene sulfonate stems from its amphiphilic molecular

structure. The molecule contains a hydrophobic (water-repelling) alkyl naphthalene group and a

hydrophilic (water-attracting) sulfonate group.[7][10] When introduced into a system of an

insoluble solid and water, these molecules orient themselves at the solid-liquid interface.

This orientation reduces the interfacial tension between the solid particles and the water,

allowing the water to spread over the surface of the particles more effectively—a process

known as wetting. As a dispersant, the hydrophobic tails adsorb onto the particle surfaces,

while the hydrophilic heads extend into the water, creating a repulsive electrostatic barrier that

prevents the particles from agglomerating.
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Caption: Mechanism of particle dispersion by anionic surfactants.

Research and Industrial Applications
The primary application of Morwet EFW is as a formulation aid. Its excellent wetting and

dispersing properties make it a critical component in solid formulations that need to be readily

dispersed in water.

Agriculture: It is a benchmark wetting agent for solid agrochemical formulations such as

Wettable Powders (WP) and Water Dispersible Granules (WDG).[6][11] It ensures that when

these products are mixed with water in a spray tank, the active ingredient disperses quickly

and uniformly.

Industrial Cleaning: Used in detergents and cleaners for its ability to help remove greasy

soils and function effectively in hard water.[7][8]

Textile Industry: Employed as a wetting and leveling agent in dyeing processes to ensure

uniform color application.[7][10]

Construction: Acts as a superplasticizer in concrete admixtures, improving the workability

and dispersion of cement particles.[7][10]

While its use is not documented in preclinical or clinical drug development as an active

substance, its properties are highly relevant for formulation scientists in the pharmaceutical

industry who may require effective wetting agents for poorly soluble active pharmaceutical

ingredients (APIs) in certain dosage forms.

Experimental Protocols: Performance Evaluation
Detailed protocols for specific biological experiments are not applicable to this compound.

However, the evaluation of its performance as a surfactant follows standardized industrial

methods.

Draves Wetting Test (ASTM D2281)
This test measures the time required for a weighted skein of cotton yarn to sink in a solution of

the wetting agent. A shorter sinking time indicates better wetting performance.
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Prepare 0.1% w/w
Morwet EFW solution

Attach 1.5g hook
to a 5g cotton skein

Step 1 Measure time for
skein to sink completely

Step 2 Record sinking time
(Wetting Power)

Step 3

Click to download full resolution via product page

Caption: Standard workflow for the Draves Wetting Test.

Surface Tension Measurement (Du Noüy Ring Method)
This method quantifies how effectively a surfactant reduces the surface tension of water. A

lower surface tension value indicates a more potent surfactant.

Solution Preparation: Prepare a solution of the surfactant in deionized water at a specified

concentration (e.g., 0.1%).

Instrument Calibration: Calibrate a tensiometer using a substance with a known surface

tension.

Measurement: A platinum-iridium ring is submerged into the solution and then slowly pulled

through the liquid's surface.

Force Recording: The instrument measures the maximum force required to pull the ring

through the interface just before the liquid film breaks.

Calculation: This force is then converted into the surface tension value, typically expressed in

millinewtons per meter (mN/m).

Toxicological and Safety Profile
The available Material Safety Data Sheet (MSDS) indicates that the product is expected to be

moderately toxic to aquatic organisms. A study by the National Toxicology Program (NTP) on

naphthalene, a related chemical, found evidence of carcinogenic activity in rats.[12] Users

should handle the material in accordance with standard laboratory safety procedures, including

the use of personal protective equipment, and prevent its release into the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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